Cas no 1187468-62-7 (1-(oxan-3-yl)propan-1-one)

• Product Name: 1-(oxan-3-yl)propan-1-one
• CAS No: 1187468-62-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 4576381
• Update Time: 2025-11-02

1-(oxan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(tetrahydro-2H-pyran-3-yl)-
• 1-(oxan-3-yl)propan-1-one

• Inchi： 1S/C8H14O2/c1-2-8(9)7-4-3-5-10-6-7/h7H,2-6H2,1H3
• InChI Key： FGHQPNYAHBYNOH-UHFFFAOYSA-N
• SMILES： C(C1CCCOC1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(oxan-3-yl)propan-1-one

Comprehensive Guide to 1-(Oxan-3-yl)propan-1-one (CAS No. 1187468-62-7): Properties, Applications, and Market Insights

1-(Oxan-3-yl)propan-1-one (CAS No. 1187468-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative, featuring an oxane (tetrahydropyran) ring, is widely utilized as a key intermediate in synthetic chemistry. Its unique structural properties make it valuable for designing complex molecules, particularly in drug discovery and material science applications.

The compound's molecular formula is C₈H₁₄O₂, with a molecular weight of 142.20 g/mol. Its structure combines a propanone moiety with a tetrahydropyran ring, creating a versatile scaffold for further chemical modifications. Researchers often search for "1-(Oxan-3-yl)propan-1-one synthesis" or "CAS 1187468-62-7 applications" when exploring its potential uses in their projects.

In pharmaceutical research, 1-(Oxan-3-yl)propan-1-one serves as a crucial building block for developing novel therapeutic agents. Recent studies highlight its role in creating central nervous system (CNS) drugs, where the oxane ring contributes to improved blood-brain barrier penetration. The compound's stability and reactivity profile make it particularly valuable for medicinal chemistry applications, addressing current industry demands for innovative drug scaffolds.

The material science sector has also shown growing interest in CAS 1187468-62-7, especially in developing advanced polymeric materials and specialty coatings. Its balanced hydrophobicity and chemical functionality enable the creation of materials with tailored properties, responding to the market need for high-performance additives. Professionals frequently inquire about "1-(Oxan-3-yl)propan-1-one suppliers" and "technical specifications" when sourcing this compound for their applications.

From a synthetic chemistry perspective, 1-(Oxan-3-yl)propan-1-one offers multiple advantages. The compound demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for further transformations. This dual characteristic makes it particularly valuable for multi-step synthesis processes, where intermediate stability is crucial. Common search queries like "1-(Oxan-3-yl)propan-1-one reactivity" and "derivatization methods" reflect the scientific community's interest in expanding its utility.

The global market for 1-(Oxan-3-yl)propan-1-one has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical industries. Market analysts project continued expansion, particularly in regions with strong research and development infrastructure. Current industry trends indicate growing preference for custom synthesis services and high-purity grades of this compound, reflecting the evolving needs of end-users.

Quality control remains a critical aspect when working with CAS 1187468-62-7. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR spectra, and residual solvent analysis. These quality parameters are essential for researchers who search for "1-(Oxan-3-yl)propan-1-one purity standards" or "analytical methods" to ensure their work meets rigorous scientific standards.

Environmental and safety considerations for 1-(Oxan-3-yl)propan-1-one follow standard laboratory protocols for ketone compounds. While not classified as hazardous under normal handling conditions, proper chemical safety measures should always be observed. The scientific community's focus on green chemistry principles has led to increased interest in sustainable production methods for such intermediates.

Future research directions for 1-(Oxan-3-yl)propan-1-one may explore its potential in emerging fields like bioconjugation chemistry and catalysis. The compound's structural features make it a promising candidate for developing new ligand systems and molecular probes. These potential applications align with current scientific trends toward multifunctional compounds and targeted molecular design.

For researchers and industry professionals seeking additional information about 1-(Oxan-3-yl)propan-1-one, technical literature and patent databases offer valuable resources. Recent publications have described innovative applications of this compound in various chemical transformations, demonstrating its versatility as a synthetic building block. The continued exploration of its chemistry ensures CAS 1187468-62-7 will remain relevant in advanced chemical research.